Cas no 2361645-61-4 (Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate
• CAS No: 2361645-61-4
• MF: C₁₂H₂₀N₂O₅S
• MW: 304.362602233887
• CID: 6287155
• PubChem ID: 139026812
• Update Time: 2025-05-23

Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate
• tert-butyl 3-cyano-3-[2-(methanesulfonyloxy)ethyl]azetidine-1-carboxylate
• 2361645-61-4
• EN300-7425172

• Inchi： 1S/C12H20N2O5S/c1-11(2,3)19-10(15)14-8-12(7-13,9-14)5-6-18-20(4,16)17/h5-6,8-9H2,1-4H3
• InChI Key： KZTSYLNGSCNBPE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 304.10929292g/mol
• Monoisotopic Mass: 304.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105Ų

Additional information on Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate

Research Brief on Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate (CAS: 2361645-61-4)

The compound Tert-butyl 3-cyano-3-(2-methylsulfonyloxyethyl)azetidine-1-carboxylate (CAS: 2361645-61-4) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of novel bioactive molecules. This azetidine derivative, characterized by its cyano and methylsulfonyloxyethyl functional groups, presents unique reactivity patterns that make it valuable for constructing complex molecular architectures.

Recent studies have focused on the application of this compound in the development of protease inhibitors and kinase modulators. The presence of both electron-withdrawing (cyano) and leaving group (methylsulfonyloxy) functionalities allows for diverse chemical transformations, particularly in nucleophilic substitution reactions. Researchers at several institutions have reported its use in constructing constrained heterocyclic systems that mimic natural product scaffolds.

In synthetic methodology developments, 2361645-61-4 has shown particular promise in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in Suzuki-Miyaura couplings, yielding biaryl derivatives with potential anticancer activity. The tert-butyloxycarbonyl (Boc) protecting group provides stability during these transformations while allowing for subsequent deprotection under mild acidic conditions.

Pharmacological investigations have revealed that derivatives synthesized from this intermediate exhibit improved metabolic stability compared to their acyclic counterparts. The azetidine ring's constrained geometry appears to enhance target binding affinity while reducing off-target effects, as evidenced in recent structure-activity relationship studies targeting G protein-coupled receptors.

From a safety and handling perspective, material safety data sheets indicate that 2361645-61-4 requires standard precautions for sulfonate esters, including the use of personal protective equipment and proper ventilation. Stability studies suggest that the compound remains stable for extended periods when stored under inert atmosphere at -20°C, making it practical for laboratory use.

Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The methylsulfonyloxy group's potential as a latent electrophile has sparked interest in targeted covalent drug design strategies. Several patent applications filed in 2024 highlight its utility in creating next-generation kinase inhibitors with improved selectivity profiles.

Commercial availability of this intermediate has increased significantly in the past year, with multiple suppliers now offering it at research and bulk scales. Analytical methods for quality control, including HPLC and LC-MS protocols, have been established to ensure batch-to-batch consistency for pharmaceutical applications.